Cas no 801315-31-1 (4-chloro-6-iodo-8-methylquinoline-3-carboxamide)

4-Chloro-6-iodo-8-methylquinoline-3-carboxamide is a halogenated quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features chloro and iodo substituents, enhancing reactivity for further functionalization, while the carboxamide group offers versatility in molecular interactions. The methyl group at the 8-position contributes to steric and electronic modulation, influencing binding affinity in target systems. This compound is particularly valuable as a synthetic intermediate in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined heterocyclic core ensures stability and compatibility with diverse reaction conditions, making it a useful building block for drug discovery and organic synthesis.

4-chloro-6-iodo-8-methylquinoline-3-carboxamide structure

801315-31-1 structure

Product Name:4-chloro-6-iodo-8-methylquinoline-3-carboxamide

CAS No:801315-31-1

MF:C₁₁H₈ClIN₂O

MW:346.551493644714

CID:2130366

PubChem ID:58946101

Update Time:2025-11-05

4-chloro-6-iodo-8-methylquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-iodo-8-methylquinoline-3-carboxamide
- 4-chloro-6-iodo-8-methyl-quinoline-3-carboxamide
- DB-358169
- 801315-31-1
- SCHEMBL5321604
- Inchi： 1S/C11H8ClIN2O/c1-5-2-6(13)3-7-9(12)8(11(14)16)4-15-10(5)7/h2-4H,1H3,(H2,14,16)
- InChI Key： GFDICSCUTKUVMO-UHFFFAOYSA-N
- SMILES： IC1C=C(C)C2C(C=1)=C(C(C(N)=O)=CN=2)Cl

Computed Properties

Exact Mass: 345.93699Da
Monoisotopic Mass: 345.93699Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 56Å²

4-chloro-6-iodo-8-methylquinoline-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C117455-125mg	4-Chloro-6-iodo-8-methylquinoline-3-carboxamide	801315-31-1		125mg	$ 225.00	2022-06-06
TRC	C117455-250mg	4-Chloro-6-iodo-8-methylquinoline-3-carboxamide	801315-31-1		250mg	$ 370.00	2022-06-06

4-chloro-6-iodo-8-methylquinoline-3-carboxamide Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 4-chloro-6-iodo-8-methylquinoline-3-carboxamide

Market Research and Analysis Report on 4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide (801315-31-1)

4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide, identified by the CAS registry number 801315-31-1, is a compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of oncology and infectious diseases.

Recent studies have highlighted the promising biological activity of 4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide. Preclinical research indicates that this compound exhibits potent anti-tumor properties, making it a candidate for further investigation in cancer therapy. Additionally, its ability to inhibit key enzymes associated with viral replication suggests potential applications in antiviral drug development.

The global market for such specialized compounds is driven by the increasing demand for innovative therapeutic agents. Major pharmaceutical companies and research institutions are actively exploring the synthetic pathways and optimization strategies for 4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide to enhance its bioavailability and efficacy.

From a supply chain perspective, the production of this compound requires advanced chemical synthesis techniques and strict quality control measures. Key suppliers are concentrated in regions with robust pharmaceutical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. The competitive landscape is characterized by a mix of established chemical manufacturers and emerging biotech firms.

Market demand is further fueled by the growing investment in research and development activities across the pharmaceutical sector. The need for novel chemical entities to address unmet medical needs continues to drive interest in compounds like 4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide.

In conclusion, 4-Chloro-6-Iodo-8-Methylquinoline-3-Carboxamide (CAS No. 801315-31-1) represents a promising candidate in the pipeline of potential therapeutic agents. Its biological activity, coupled with ongoing advancements in chemical synthesis, positions it as a key focus area for future research and development efforts in the pharmaceutical industry.